Cas no 2228723-97-3 ((2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine)

• Product Name: (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine
• CAS No: 2228723-97-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 6403244
• PubChem ID: 165736127
• Update Time: 2025-10-29

(2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine
• (2-{1-[(aminooxy)methyl]cyclopropyl}ethyl)dimethylamine
• 2228723-97-3
• EN300-1768393

• Inchi： 1S/C8H18N2O/c1-10(2)6-5-8(3-4-8)7-11-9/h3-7,9H2,1-2H3
• InChI Key： OGTXABRSJKVWDD-UHFFFAOYSA-N
• SMILES： O(CC1(CCN(C)C)CC1)N

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.5Ų

Additional information on (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine

Compound CAS No 2228723-97-3: (2-{1-(Aminooxy)methylcyclopropyl}ethyl)dimethylamine

The compound with CAS number 2228723-97-3, commonly referred to as (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a cyclopropane ring substituted with an aminooxy group and a dimethylamino group attached to an ethyl chain. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in research and development.

Recent studies have highlighted the potential of (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine in the field of drug delivery systems. Its structure allows for the conjugation of bioactive molecules, enhancing the targeting efficiency and bioavailability of therapeutic agents. Researchers have explored its use as a carrier for anticancer drugs, where the compound's ability to penetrate cellular membranes efficiently has shown promise in improving treatment outcomes.

In addition to its biomedical applications, this compound has also been investigated for its role in polymer chemistry. The cyclopropane ring's inherent strain provides opportunities for controlled polymerization reactions, leading to the development of novel materials with tailored mechanical properties. Recent advancements in this area have demonstrated the potential for creating biodegradable polymers, which could revolutionize sustainable packaging solutions.

The synthesis of (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to enhance yield and purity, making large-scale production more feasible. Innovations in catalytic methods have further streamlined the synthesis process, reducing costs and environmental impact.

From an environmental perspective, the compound's biodegradability has been a focal point of recent studies. Investigations into its degradation pathways under various environmental conditions have provided insights into its eco-friendly properties. These findings are particularly relevant for industries seeking sustainable alternatives in chemical manufacturing.

Furthermore, (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine has shown potential in agricultural applications, particularly as a plant growth regulator. Field trials have indicated enhanced crop yields when this compound is applied as a foliar spray, suggesting its role in optimizing agricultural productivity without adverse environmental effects.

The versatility of this compound is further underscored by its application in materials science. Its ability to form stable complexes with metal ions has led to its use in creating advanced catalysts for industrial processes. Recent breakthroughs in this area have demonstrated improved catalytic efficiency, paving the way for more sustainable chemical manufacturing practices.

In conclusion, (2-{1-(aminooxy)methylcyclopropyl}ethyl)dimethylamine (CAS No 2228723-97-3) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make substantial contributions to science and industry alike.